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Compound of Interest

Inosine-5'-monophosphate
Compound Name: o
disodium salt

Cat. No.: B14127107

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Inosine-5'-monophosphate
disodium salt. The following procedures ensure safe handling, storage, and disposal of this
substance.

Quantitative Data Summary

While specific occupational exposure limits have not been established for Inosine-5'-
monophosphate disodium salt, the following physical and chemical properties are important
for safe handling and storage.

Property Value Source
Physical State Solid, Crystalline [1]
Appearance White [1]
Odor No information available [1]
Melting Point 175 °C /347 °F [2]
Flash Point 227 °C/440.6 °F [1]
Solubility Soluble in water [2]
Stability Stable under normal conditions  [2]
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Operational Plan: Step-by-Step Handling Procedures

1.

Engineering Controls:
Ensure adequate ventilation in the work area.[2]

Provide an accessible safety shower and eye wash station.[3]

. Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2][4]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[2][4]

Body Protection: Wear a lab coat or other suitable protective clothing to prevent skin contact.

[2]14]

Respiratory Protection: Under normal use conditions where dust formation is avoided,
respiratory protection is not required.[1][2] If dust is generated, use a NIOSH or European
Standard EN 149 approved respirator.[4]

. Handling:

Avoid contact with eyes, skin, and clothing.[1][4]
Avoid ingestion and inhalation.[1][4]
Minimize dust generation and accumulation.[2][4]

Wash hands thoroughly after handling.[4]

. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Some sources recommend refrigeration.[1][5]
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o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
reducing agents.[1][5]

Accidental Release Measures

o Personal Precautions: Wear the personal protective equipment outlined above.[1] Ensure
adequate ventilation.[2] Avoid dust formation.[1][2]

o Containment and Clean-up: Sweep up the spilled material and shovel it into a suitable
container for disposal.[1][2] Avoid releasing the substance into the environment.[1][2]

First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[1][2] Get medical attention.[1][2]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[1][2] If
symptoms occur, seek medical attention.[1]

 Inhalation: Move to fresh air.[1][2] If symptoms occur, get medical attention.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[1][2] Get medical
attention if symptoms occur.[1]

Disposal Plan

o Waste Disposal Methods: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[1][2]

o Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[1][2]

e Do not empty into drains.[2]

Workflow for Safe Handling of Inosine-5'-
monophosphate Disodium Salt

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/I3041_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ6195906&productDescription=INOSINE-5+-MONOPHOSPHAT+DIS+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226260250&countryCode=US&language=en
https://www.benchchem.com/product/b14127107?utm_src=pdf-body
https://www.benchchem.com/product/b14127107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14127107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

[Review Safety Data Sheet (SDSD

[Ensure Engineering Controls
(

l

Ventilation, Eyewash Station)

l

Don Personal Protective Equipment (PPE)

(Goggles, Gloves, Lab Coat)

-

Handling & Use

Weigh and Prepare Solution
(Minimize Dust Formation)

N
AN
AN
N
A

N

\
\\
Conduct Experiment \

~

-

Decontaminate Work Surfaces

l

Dispose of Waste in Accordance
with Regulations

l

Doff and Dispose of PPE

l

Wash Hands Thoroughly

-

Cleanup & DiSpM

J

-

Gersonal Exposure]

\ If Spill Occurs
\ : )\\
1 \
If Exposure Occurs \
! \
f I E N
i Emergency Procedures

Gccidental Release]

Gollow First Aid Measures] [Contain and Clean SpiD

J

Click to download full resolution via product page

Caption: Workflow for the safe handling of Inosine-5'-monophosphate disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b14127107#personal-protective-equipment-for-
handling-inosine-5-monophosphate-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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